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Compound of Interest

Compound Name: Hafnium diboride

Cat. No.: B1337065

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Hafnium Diboride
(HfB2) as a key component in refractory crucibles for high-temperature metal melting
applications. The exceptional properties of HfBz, including its extremely high melting point,
good thermal conductivity, and chemical inertness, make it a promising material for containing
and melting a variety of metals, particularly those with high melting points and high reactivity.

Key Properties of HfBz for Crucible Applications

Hafnium Diboride is an ultra-high temperature ceramic (UHTC) with a unique combination of
properties that make it suitable for use in refractory crucibles.[1] When combined with other
materials like Silicon Carbide (SiC), its oxidation resistance and other properties can be further
enhanced. A summary of the key physical and mechanical properties of HfB:z is presented in
Table 1.

Table 1: Physical and Mechanical Properties of Hafnium Diboride (HfB2) and HfB2-SiC
Composites
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Property HfB: HfB2 - 20 vol% SiC Reference
Melting Point (°C) ~3250 >3000 [1][2]
Density (g/cm3) ~11.2 ~8.8 [1]
Thermal Conductivity

60 - 104 (at RT) ~70 (at RT) [3]
(W/m-K)
Flexural Strength

340 (RT - 1600°C) 597 (at RT) [3][4]
(MPa)
Vickers Hardness

~28 19.8 [3]
(GPa)
Young's Modulus

~480 - [3]

(GPa)

Applications in Metal Melting

The primary application of HfBz-based crucibles is in the melting of high-temperature and
reactive metals where traditional crucible materials like alumina, zirconia, or graphite may fail or
contaminate the melt.

Melting of High-Temperature Metals and Alloys

Due to its high melting point and good thermal shock resistance, HfB2 is a candidate for
crucibles used in melting refractory metals and superalloys.

Melting of Reactive Metals

Metals like titanium and its alloys are highly reactive in their molten state, readily reacting with
and dissolving many conventional crucible materials.[5][6][7] The chemical stability of HfB2
makes it a potential candidate for such applications, although interactions can still occur at very
high temperatures.

Chemical Compatibility and Performance Data

The compatibility of the crucible material with the molten metal is critical to prevent
contamination of the melt and ensure the longevity of the crucible. The interaction between a
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crucible and molten metal can involve chemical reactions and physical erosion.[5]

Table 2: Chemical Compatibility and Performance of HfB2-based Crucibles with Various Molten
Metals
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Maximum
Molten Metal/Alloy Recommended

Temperature (°C)

Observations and
. Reference
Interactions

Nickel (Ni) ~1520

Good wetting with a

contact angle of
approximately 20°. 8]
Dissolution of HfB2

into the molten nickel

can occur.

Nickel-Titanium (Ni-Ti)
Alloys

~1520

Faster wetting kinetics
compared to pure
nickel, with a final
contact angle below
10°. Formation of a
titanium-rich reaction
product at the

interface.

Nickel-Boron (Ni-B)
Alloys

~1520

Complete wetting and
fast spreading with
[8]

minor dissolution of

the ceramic.

Zirconium (Zr) Alloys Up to 1400

Excellent compatibility
observed between
HfB2-SiC and Zr-4

alloy.

[9]

Steel Data not available

Slag interaction is a
major concern,
leading to dissolution
and erosion of the
refractory material.[10]
[11]

Aluminum (Al) Alloys Data not available

Molten aluminum is
highly reactive and

can react with many
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ceramics. Iron from
steel crucibles is
known to dissolve in
molten aluminum.[12]
[13]

Molten titanium is
extremely reactive,
o ) ) posing a significant
Titanium (Ti) Alloys Data not available
challenge for any

crucible material.[5][6]

[7]

Further research is required to establish quantitative performance data for HfBz crucibles with
molten steel, aluminum, and titanium alloys.

Experimental Protocols
Protocol for Fabrication of HfB2-SiC Composite
Crucibles by Hot Pressing

This protocol describes a general procedure for the fabrication of a dense HfB2-SiC composite
crucible using the hot pressing technique.

Materials and Equipment:

o HfB2 powder (<5 um particle size)

e SiC powder (<1 um particle size)

e Binder (e.g., paraffin wax, polyvinyl alcohol)
» Solvent for binder

 Ball mill

o Graphite die and punches for hot press
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e Hot press furnace with controlled atmosphere (e.g., Argon)
e Diamond cutting and grinding equipment

Procedure:

e Powder Preparation:

o Weigh the desired amounts of HfB2 and SiC powders (e.g., for a HfB2-20 vol% SiC
composite).

o Add the binder dissolved in a suitable solvent to the powder mixture.
o Ball mill the mixture for several hours to ensure homogeneity and reduce particle size.
o Dry the milled powder to remove the solvent.
o Granulate the dried powder by passing it through a sieve.
e Hot Pressing:

o Coat the inner surfaces of the graphite die and punches with a boron nitride spray to
prevent reaction with the HfB2 powder.

o Load the granulated powder into the graphite die.
o Place the die assembly into the hot press furnace.

o Heat the assembly under a controlled argon atmosphere to the sintering temperature
(typically 1800-2000°C) at a controlled heating rate.[2][14]

o Apply a uniaxial pressure (typically 30-50 MPa) once the sintering temperature is reached.
[15]

o Hold at the sintering temperature and pressure for a specified duration (e.g., 60-120
minutes) to allow for densification.

o Cool the furnace down to room temperature at a controlled rate.
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e Crucible Finishing:

o Extract the densified ceramic billet from the die.

o Use diamond tools to machine the billet into the final crucible shape and dimensions.

o Clean the crucible to remove any contaminants from the machining process.

Experimental Workflow for HfB2-SiC Crucible Fabrication
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Caption: A flowchart illustrating the major steps in the fabrication of a HfB2-SiC composite
crucible via hot pressing.

Protocol for Molten Metal Compatibility Testing (Sessile
Drop Method)

This protocol outlines the sessile drop method for evaluating the wettability and interfacial
reactions between a molten metal and a HfB2 substrate.[8][16] This test provides crucial data
on the contact angle, which is an indicator of wetting, and allows for post-test analysis of the
metal-ceramic interface.

Materials and Equipment:

e Polished HfB2 or HfB2-composite substrate

o Metal wire or small pieces of the metal to be tested

» High-temperature vacuum or controlled atmosphere furnace with a viewing port
o High-resolution camera with a telephoto lens for image capture

» Image analysis software to measure contact angles

o Sessile drop apparatus with a mechanism to place the metal onto the substrate at
temperature

Procedure:
e Sample Preparation:

o Ensure the HfB2 substrate has a flat, polished surface.

o Clean the substrate and the metal sample to remove any surface contaminants.
o Experimental Setup:

o Place the HfB2 substrate on the sample stage within the furnace.
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o Position the camera to have a clear profile view of the substrate.

o Evacuate the furnace chamber and backfill with an inert gas (e.g., Argon) to the desired
pressure.

e Testing:

[e]

Heat the furnace to the desired melting temperature of the test metal.
o Once the temperature is stable, place the metal sample onto the HfB2z substrate.
o Record images of the molten metal droplet on the substrate at regular intervals.

o Hold at the test temperature for a predetermined duration to observe changes in the
contact angle over time.

o Cool the furnace down to room temperature.
e Analysis:

o Analyze the recorded images to measure the contact angle between the molten metal and
the substrate as a function of time.

o Carefully remove the solidified droplet and substrate for cross-sectional analysis using
Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS) to
examine the interfacial reaction products.

Logical Relationship in Sessile Drop Test
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Caption: A diagram showing the relationships between input parameters and observable
outputs in a sessile drop experiment.

Protocol for Crucible Corrosion and Wear Testing

This protocol describes a static immersion test to evaluate the corrosion and wear of a HfB2
crucible by a molten metal.

Materials and Equipment:

e HfB2 or HfB2-composite crucible

e Metal to be melted

+ High-temperature furnace (induction or resistance) with a controlled atmosphere
* Thermocouple for temperature measurement

» Equipment for sectioning and polishing the crucible after the test
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e Scanning Electron Microscope (SEM) with EDS for microstructural and chemical analysis
Procedure:
e Pre-Test Characterization:
o Measure the initial dimensions and weight of the crucible.
o Characterize the initial microstructure of the crucible material.
¢ Melting and Immersion:
o Place the metal charge into the HfB2 crucible.
o Position the crucible in the furnace.

o Heat the furnace under a controlled atmosphere to the desired melting temperature and
hold for a specified duration (e.g., several hours or days).

o Monitor and record the temperature throughout the test.

e Post-Test Analysis:

[¢]

Cool the furnace and carefully remove the crucible with the solidified metal.

o

Section the crucible and the solidified metal vertically.

[e]

Prepare the cross-section for metallographic analysis.

o

Use SEM and EDS to examine the crucible-metal interface for signs of reaction,
dissolution, and penetration of the molten metal into the crucible wall.

(¢]

Measure the change in the crucible wall thickness to quantify the wear.

[¢]

Analyze the solidified metal for any contamination from the crucible material.

Signaling Pathway of Crucible Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]
¢ 2. dl.astm.org [dl.astm.org]

¢ 3. saimm.co.za [saimm.co0.za]

¢ 4. researchgate.net [researchgate.net]

e 5.US20130032254A1 - Crucible Materials For Alloy Melting - Google Patents
[patents.google.com]

6. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]

7. youtube.com [youtube.com]

8. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://www.benchchem.com/product/b1337065?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337065?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Contact-angles-of-different-metals-on-HfB-2_tbl1_223103671
https://dl.astm.org/mpc/article/10/2/89/15092/Processing-of-ZrB2-and-HfB2-Based-Ultra-High
https://www.saimm.co.za/Conferences/Slags2004/060_Sutcliffe.pdf
https://www.researchgate.net/publication/232395008_Wettability_of_HfB2_by_molten_NiB_alloys_interpreted_by_CALPHAD_methods_Part_2_Wetting_and_interfacial_reactivity
https://patents.google.com/patent/US20130032254A1/en
https://patents.google.com/patent/US20130032254A1/en
https://uwcscholar.uwc.ac.za:8443/server/api/core/bitstreams/c2b861ae-95f5-49d8-9771-16633b6146c1/content
https://www.youtube.com/watch?v=e7f9H9_5Wp0
https://www.researchgate.net/publication/223103671_Wetting_and_interfacial_phenomena_in_Ni-HfB2_systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

9. researchgate.net [researchgate.net]
10. diva-portal.org [diva-portal.org]
11. diva-portal.org [diva-portal.org]

12. JP5654195B2 - Strengthened refractory crucible for melting titanium alloy - Google
Patents [patents.google.com]

13. researchgate.net [researchgate.net]
14. researchgate.net [researchgate.net]
15. tandfonline.com [tandfonline.com]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: HfB2 in Refractory
Crucibles for Metal Melting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337065#hfb2-as-a-component-in-refractory-
crucibles-for-metal-melting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 14 /14 Tech Support


https://www.researchgate.net/publication/364654629_High_heterogeneous_compatibility_of_HfB2-SiC_ceramic_and_Zr-4_alloy_with_in-situ_assembled_interface
http://www.diva-portal.org/smash/get/diva2:8882/FULLTEXT01.pdf
http://www.diva-portal.org/smash/get/diva2:13829/FULLTEXT01.pdf
https://patents.google.com/patent/JP5654195B2/en
https://patents.google.com/patent/JP5654195B2/en
https://www.researchgate.net/publication/223591534_Microstructure_and_properties_of_high_silicon_aluminum_alloy_with_2_Fe_prepared_by_rheo-casting
https://www.researchgate.net/publication/323632743_Production_of_HfB2-SiC_10-65_vol_SiC_Ultra-High-Temperature_Ceramics_by_Hot_Pressing_of_HfB2-SiO2-C_Composite_Powder_Synthesized_by_the_Sol-Gel_Method
https://www.tandfonline.com/doi/pdf/10.1080/21870764.2023.2198860
https://www.researchgate.net/figure/A-scheme-of-the-high-temperature-wettability-test-using-the-sessile-drop-method-with_fig3_366372581
https://www.benchchem.com/product/b1337065#hfb2-as-a-component-in-refractory-crucibles-for-metal-melting
https://www.benchchem.com/product/b1337065#hfb2-as-a-component-in-refractory-crucibles-for-metal-melting
https://www.benchchem.com/product/b1337065#hfb2-as-a-component-in-refractory-crucibles-for-metal-melting
https://www.benchchem.com/product/b1337065#hfb2-as-a-component-in-refractory-crucibles-for-metal-melting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

